2,6-difluoro-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 2,6-difluoro-N-[5-(7-methoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H11F2N3O4/c1-25-12-7-2-4-9-8-13(26-15(9)12)17-22-23-18(27-17)21-16(24)14-10(19)5-3-6-11(14)20/h2-8H,1H3,(H,21,23,24)
• InChI Key: CTAQQVKKEGHSLO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=NN=C(O3)NC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C18H11F2N3O4
• Molecular Weight: 371.3 g/mol

Description

2,6-difluoro-N-(5-(7-methoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)benzamide, also known as DMBOB, is a synthetic compound that has gained attention in the scientific community for its potential use in biomedical research. DMBOB is a member of the benzofuran family of compounds and is known for its unique structure and pharmacological properties.

Scientific Research Applications

Suzuki–Miyaura Coupling

Suzuki–Miyaura (SM) coupling: is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It has found widespread application due to its mild reaction conditions and functional group tolerance. In SM coupling, boron reagents play a crucial role. Specifically, organoboron reagents are transmetalated with palladium to form new carbon–carbon bonds. .

Properties of Boron Reagents::

Applications::

Degradation Product Analysis

2,6-Difluorobenzoic acid: is a major degradation product of diflubenzuron , an insecticide. .